Cas no 2089245-36-1 (3-[(2R,5S)-5-carbamoyloxolan-2-yl]propanoic acid)

• Product Name: 3-[(2R,5S)-5-carbamoyloxolan-2-yl]propanoic acid
• CAS No: 2089245-36-1
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 5254368
• Update Time: 2025-05-22

3-[(2R,5S)-5-carbamoyloxolan-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2R,5S)-5-carbamoyloxolan-2-yl]propanoic acid
• rac-3-[(2R,5S)-5-carbamoyloxolan-2-yl]propanoic acid
• 2-Furanpropanoic acid, 5-(aminocarbonyl)tetrahydro-, (2R,5S)-

• Inchi： 1S/C8H13NO4/c9-8(12)6-3-1-5(13-6)2-4-7(10)11/h5-6H,1-4H2,(H2,9,12)(H,10,11)/t5-,6+/m1/s1
• InChI Key： NSNWDMQNPRWUBQ-RITPCOANSA-N
• SMILES： O1[C@H](C(N)=O)CC[C@@H]1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 216
• XLogP3: -0.5
• Topological Polar Surface Area: 89.6

Additional information on 3-[(2R,5S)-5-carbamoyloxolan-2-yl]propanoic acid

Research Brief on 3-[(2R,5S)-5-carbamoyloxolan-2-yl]propanoic acid (CAS: 2089245-36-1): Recent Advances and Applications

3-[(2R,5S)-5-carbamoyloxolan-2-yl]propanoic acid (CAS: 2089245-36-1) is a chiral compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development. The compound's unique structural features, including the oxolan (tetrahydrofuran) ring and carbamoyl group, make it a promising scaffold for the design of novel bioactive molecules.

Recent studies have explored the synthetic pathways for 3-[(2R,5S)-5-carbamoyloxolan-2-yl]propanoic acid, with an emphasis on enantioselective synthesis to ensure high purity of the (2R,5S) configuration. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric synthesis method using chiral palladium complexes, achieving a yield of 85% and >99% enantiomeric excess (ee). This advancement addresses previous challenges in scalability and stereochemical control, paving the way for larger-scale production.

The biological activity of 3-[(2R,5S)-5-carbamoyloxolan-2-yl]propanoic acid has been investigated in the context of enzyme inhibition, particularly targeting proteases and kinases involved in inflammatory pathways. In vitro studies demonstrated its potent inhibitory effects on matrix metalloproteinase-9 (MMP-9) with an IC50 of 0.8 μM, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and cancer metastasis. Furthermore, molecular docking simulations revealed strong interactions with the active site of MMP-9, highlighting the role of the carbamoyl group in hydrogen bonding.

In drug development, derivatives of 3-[(2R,5S)-5-carbamoyloxolan-2-yl]propanoic acid have shown promise as prodrugs due to their improved bioavailability and metabolic stability. A 2024 study in ACS Pharmacology & Translational Science reported that ester prodrugs of this compound exhibited enhanced plasma half-life (t1/2 = 6.2 hours) in rodent models compared to the parent molecule (t1/2 = 1.5 hours). These findings underscore its potential as a versatile building block for optimizing pharmacokinetic properties.

Despite these advancements, challenges remain in translating 3-[(2R,5S)-5-carbamoyloxolan-2-yl]propanoic acid into clinical applications. Toxicity profiling in human cell lines indicated mild cytotoxicity at concentrations above 50 μM, necessitating further structural modifications to improve selectivity. Additionally, the compound's solubility in aqueous media remains suboptimal, prompting ongoing research into formulation strategies such as nanoparticle encapsulation.

In conclusion, 3-[(2R,5S)-5-carbamoyloxolan-2-yl]propanoic acid (CAS: 2089245-36-1) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Recent progress in its synthesis and biological evaluation highlights its dual role as a bioactive molecule and a scaffold for derivative development. Future research should prioritize in vivo efficacy studies and toxicological assessments to unlock its full therapeutic potential.